molecular formula C19H23N3O3 B5193861 1-(2-methoxybenzyl)-4-(4-nitrobenzyl)piperazine CAS No. 5885-07-4

1-(2-methoxybenzyl)-4-(4-nitrobenzyl)piperazine

Cat. No. B5193861
CAS RN: 5885-07-4
M. Wt: 341.4 g/mol
InChI Key: SGILPRMMUWFYID-UHFFFAOYSA-N
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Description

1-(2-methoxybenzyl)-4-(4-nitrobenzyl)piperazine, also known as MNBP, is a piperazine derivative that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 1-(2-methoxybenzyl)-4-(4-nitrobenzyl)piperazine is not fully understood, but it is believed to involve the modulation of various signaling pathways involved in cell growth, inflammation, and oxidative stress. 1-(2-methoxybenzyl)-4-(4-nitrobenzyl)piperazine has been shown to inhibit the activity of several enzymes involved in cancer cell growth, including topoisomerase II and protein kinase C. Additionally, 1-(2-methoxybenzyl)-4-(4-nitrobenzyl)piperazine has been shown to inhibit the production of pro-inflammatory cytokines and increase the expression of antioxidant enzymes in cells.
Biochemical and Physiological Effects:
Studies have shown that 1-(2-methoxybenzyl)-4-(4-nitrobenzyl)piperazine has a low toxicity profile and does not cause significant adverse effects in animal models. 1-(2-methoxybenzyl)-4-(4-nitrobenzyl)piperazine has been shown to cross the blood-brain barrier and accumulate in the brain, suggesting its potential for central nervous system applications. 1-(2-methoxybenzyl)-4-(4-nitrobenzyl)piperazine has also been shown to reduce tumor growth and induce apoptosis in cancer cells, as well as reduce inflammation and oxidative stress in various tissues.

Advantages and Limitations for Lab Experiments

1-(2-methoxybenzyl)-4-(4-nitrobenzyl)piperazine has several advantages for laboratory experiments, including its low toxicity profile, ease of synthesis, and potential for multiple therapeutic applications. However, 1-(2-methoxybenzyl)-4-(4-nitrobenzyl)piperazine's mechanism of action is not fully understood, and further research is needed to fully elucidate its effects on various signaling pathways and cellular processes.

Future Directions

There are several future directions for 1-(2-methoxybenzyl)-4-(4-nitrobenzyl)piperazine research, including further investigation of its potential anticancer, anti-inflammatory, and neuroprotective effects. Additionally, research on the pharmacokinetics and pharmacodynamics of 1-(2-methoxybenzyl)-4-(4-nitrobenzyl)piperazine is needed to better understand its potential therapeutic applications in humans. Finally, 1-(2-methoxybenzyl)-4-(4-nitrobenzyl)piperazine's potential for use in combination with other drugs or therapies should be explored to determine its potential synergistic effects.

Synthesis Methods

1-(2-methoxybenzyl)-4-(4-nitrobenzyl)piperazine can be synthesized through a multi-step process involving the reaction of 2-methoxybenzyl chloride with piperazine and subsequent nitration of the resulting compound with nitric acid and sulfuric acid. The final product is obtained through reduction of the nitro group with hydrogen gas and palladium on carbon.

Scientific Research Applications

1-(2-methoxybenzyl)-4-(4-nitrobenzyl)piperazine has been investigated for its potential therapeutic applications in various fields, including cancer, inflammation, and neurodegenerative diseases. In cancer research, 1-(2-methoxybenzyl)-4-(4-nitrobenzyl)piperazine has been shown to inhibit the growth of several cancer cell lines and induce apoptosis, making it a promising candidate for further development as an anticancer agent. Inflammation research has also demonstrated the anti-inflammatory effects of 1-(2-methoxybenzyl)-4-(4-nitrobenzyl)piperazine, which may have implications for treating chronic inflammatory diseases such as rheumatoid arthritis. Additionally, 1-(2-methoxybenzyl)-4-(4-nitrobenzyl)piperazine has shown potential in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease through its ability to protect against oxidative stress and inflammation in the brain.

properties

IUPAC Name

1-[(2-methoxyphenyl)methyl]-4-[(4-nitrophenyl)methyl]piperazine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H23N3O3/c1-25-19-5-3-2-4-17(19)15-21-12-10-20(11-13-21)14-16-6-8-18(9-7-16)22(23)24/h2-9H,10-15H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SGILPRMMUWFYID-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=CC=C1CN2CCN(CC2)CC3=CC=C(C=C3)[N+](=O)[O-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H23N3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40386870
Record name 1-[(2-methoxyphenyl)methyl]-4-[(4-nitrophenyl)methyl]piperazine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40386870
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

341.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

5885-07-4
Record name 1-[(2-methoxyphenyl)methyl]-4-[(4-nitrophenyl)methyl]piperazine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40386870
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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